1-Tert-Butyl-3-(3-Methylbenzyl)-1h-Pyrazolo[3,4-D]pyrimidin-4-Amine 1-Tert-Butyl-3-(3-Methylbenzyl)-1h-Pyrazolo[3,4-D]pyrimidin-4-Amine 3MB-PP1(cas 956025-83-5) is a highly potent and uniquely specific tyrosine kinase inhibitor of a rationally engineered v-Src tyrosine kinase. At 10 μM, it can block mitotic progression in cells expressing analog-sensitive Plk1 alleles and has been used to selectively sensitize Plk1 to small-molecule inhibitors.
Brand Name: Vulcanchem
CAS No.: 956025-83-5
VCID: VC0023500
InChI: InChI=1S/C17H21N5/c1-11-6-5-7-12(8-11)9-13-14-15(18)19-10-20-16(14)22(21-13)17(2,3)4/h5-8,10H,9H2,1-4H3,(H2,18,19,20)
SMILES: CC1=CC(=CC=C1)CC2=NN(C3=NC=NC(=C23)N)C(C)(C)C
Molecular Formula: C17H21N5
Molecular Weight: 295.4 g/mol

1-Tert-Butyl-3-(3-Methylbenzyl)-1h-Pyrazolo[3,4-D]pyrimidin-4-Amine

CAS No.: 956025-83-5

Reference Standards

VCID: VC0023500

Molecular Formula: C17H21N5

Molecular Weight: 295.4 g/mol

1-Tert-Butyl-3-(3-Methylbenzyl)-1h-Pyrazolo[3,4-D]pyrimidin-4-Amine - 956025-83-5

CAS No. 956025-83-5
Product Name 1-Tert-Butyl-3-(3-Methylbenzyl)-1h-Pyrazolo[3,4-D]pyrimidin-4-Amine
Molecular Formula C17H21N5
Molecular Weight 295.4 g/mol
IUPAC Name 1-tert-butyl-3-[(3-methylphenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-amine
Standard InChI InChI=1S/C17H21N5/c1-11-6-5-7-12(8-11)9-13-14-15(18)19-10-20-16(14)22(21-13)17(2,3)4/h5-8,10H,9H2,1-4H3,(H2,18,19,20)
Standard InChIKey FYCOTGCSHZKHPR-UHFFFAOYSA-N
SMILES CC1=CC(=CC=C1)CC2=NN(C3=NC=NC(=C23)N)C(C)(C)C
Canonical SMILES CC1=CC(=CC=C1)CC2=NN(C3=NC=NC(=C23)N)C(C)(C)C
Appearance A crystalline solid
Description 3MB-PP1(cas 956025-83-5) is a highly potent and uniquely specific tyrosine kinase inhibitor of a rationally engineered v-Src tyrosine kinase. At 10 μM, it can block mitotic progression in cells expressing analog-sensitive Plk1 alleles and has been used to selectively sensitize Plk1 to small-molecule inhibitors.
Synonyms 3MB-PP1; 1-(1,1-Dimethylethyl)-3-[(3-methylphenyl)methyl]-1H-Pyrazolo[3,4-d]pyrimidin-4-_x000B_amine; 3-MB-PP1
Reference 1. Cell Cycle. 2011 Oct 15;10(20):3527-32. doi: 10.4161/cc.10.20.17792. Epub 2011
Oct 15.

Generation of a set of conditional analog-sensitive alleles of essential protein
kinases in the fission yeast Schizosaccharomyces pombe.

Cipak L(1), Zhang C, Kovacikova I, Rumpf C, Miadokova E, Shokat KM, Gregan J.

Author information:
(1)Max F Perutz Laboratories, University of Vienna, Vienna, Austria.

The genome of the fission yeast Schizosaccharomyces pombe encodes for 17 protein
kinases that are essential for viability. Studies of the essential kinases often
require the use of mutant strains carrying conditional alleles. To inactivate
these kinases conditionally, we applied a recently developed chemical genetic
strategy. The mutation of a single residue in the ATP-binding pocket confers
sensitivity to small-molecule inhibitors, allowing for specific inactivation of
the modified kinase. Using this approach, we constructed conditional
analog-sensitive alleles of 13 essential protein kinases in the fission yeast S.
pombe.
PubChem Compound 24865390
Last Modified Nov 12 2021
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